5-BETA, 20-ALPHA, 22-ALPHA, 25D-SPIROSTAN-3-ALPHA-OL

• CAS No.: 16653-88-6
• Product Name: 5-BETA, 20-ALPHA, 22-ALPHA, 25D-SPIROSTAN-3-ALPHA-OL
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16R,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
• Standard InChI: InChI=1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17+,18-,19-,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• Standard InChIKey: GMBQZIIUCVWOCD-SGKIHABASA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@H]6[C@@]5(CC[C@H](C6)O)C)C)C)OC1
• SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)OC1
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)OC1
• Synonyms: epi-sarsasapogenin; epismilagenin; PYM 50028; PYM-50028; PYM50028; sarsaponin; sarsasapogenin; sarsasapogenin, (3beta,5alpha,25R)-isomer; sarsasapogenin, (3beta,5alpha,25S)-isomer; sarsasapogenin, (3beta,5beta)-isomer; sarsasapogenin, (3beta,5beta,25R)-isomer; sarsasapogenin, (3beta,5beta,25S)-isomer; smilagenin; tigogenin
• PubChem Compound: 99512
• Last Modified: Dec 23 2021